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A technical guide for researchers and drug development professionals on the tactics,
techniques, and operational methodologies of UNC3866 and other prominent threat actors.

This guide provides a comparative analysis of UNC3866, a highly sophisticated cyber
espionage group, and other notable China-nexus advanced persistent threat (APT) groups,
namely APT41 and Volt Typhoon. The focus of this report is to deliver actionable intelligence
and a deeper understanding of the methodologies employed by these groups, which have been
observed targeting critical infrastructure sectors globally. This information is intended to aid
researchers, scientists, and drug development professionals in enhancing their cybersecurity
posture against these persistent threats.

Executive Summary

UNC3866, first identified by Mandiant in 2022, is a China-linked cyber espionage group known
for its sustained and well-resourced campaigns targeting defense, telecommunications,
finance, and other critical sectors across the United States and Asia.[1] The group has gained
notoriety for its use of zero-day vulnerabilities and custom malware to achieve long-term
persistence in highly sensitive environments.[1] Recent events in 2025 have seen Singapore
publicly attribute a series of cyberattacks against its critical infrastructure to UNC3866,
underscoring the group's escalating threat level.[2]

This guide will compare UNC3866 with two other significant China-nexus APT groups:
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e APTA41: A prolific threat group active since at least 2012, known for its dual-mission of state-
sponsored espionage and financially motivated cybercrime.[3][4][5] APT41 targets a wide
array of industries, including healthcare, telecommunications, and technology.[5]

» Volt Typhoon (also known as Bronze Silhouette, Insidious Taurus, UNC3236, Vanguard
Panda, or Voltzite): A stealthy cyber espionage group active since at least mid-2021, with a
primary focus on pre-positioning itself within the IT networks of U.S. critical infrastructure to
enable future disruptive operations.[6][7][8]

Comparative Analysis of Threat Actor Operations

The following tables provide a structured comparison of the tactics, techniques, and
procedures (TTPs), targeted sectors, malware, and exploited vulnerabilities associated with
UNC3866, APT41, and Volt Typhoon.

Table 1: Comparison of Tactics, Techniques, and
Procedures (TTPs)
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Tactic (MITRE

UNC3866 APT41 Volt Typhoon
ATT&CK)
Spear-phishing emails
Exploitation of public- with malicious
facing applications, attachments (e.g., Exploitation of
particularly zero-day .chm files), vulnerabilities in
Initial Access vulnerabilities in exploitation of web public-facing network
network devices application appliances (routers,
(Fortinet, VMware, vulnerabilities (e.g., VPNSs, firewalls).[7][8]
Juniper).[1][2] deserialization, SQL
injection).[5][9][10]
N Heavy reliance on
Use of legitimate o
N "living-off-the-land"
Use of legitimate executables for DLL i )
o ] ] techniques, using
) system utilities side-loading, o
Execution built-in network

("living-off-the-land")

to evade detection.[1]

scheduled tasks via

Group Policy Objects.
[3]

administration tools to
blend in with normal
activity.[6][8]

Persistence

Multi-layered
persistence using
network devices,
hypervisors, and
virtual machines;
deployment of
rootkits.[11]

Backdoors, Sticky
Keys vulnerability,
scheduled tasks,
rootkits, registry
modifications.[3][9]

Use of valid accounts
and strong operational
security to maintain
long-term,
undiscovered

persistence.[8]

Defense Evasion

Log tampering, use of
legitimate platforms
(GitHub, Google
Drive) for C2,
deployment of
rootkits.[2]

Use of packers
(Themida,
VMProtect), DLL
search order
hijacking,
environmental keying

of malware.[3]

Obfuscation of
malware, use of multi-
hop proxies (KV-
botnet) to mask
origins, hands-on
keyboard activity to
mimic legitimate

users.[6]

Credential Access

SSH credential

harvesting, use of

Use of tools like

Mimikatz, pwdump,

Extraction of

credentials from
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custom malware to
extract credentials
from TACACS+
authentication
systems.[11][12]

and Windows
Credential Editor.[3]

Active Directory
domain controllers
(NTDS.dit).[8]

Command and

Use of trusted third-
party services
(GitHub, Google

Use of DGAs (Domain
Generation
Algorithms), HTTPS,

Use of a network of
compromised routers

and firewalls (KV-

Control Drive), encrypted and exfiltration to botnet) as a multi-hop
channels, and non- cloud storage proxy to obscure C2
standard ports.[11][13]  (OneDrive).[3][14] traffic.[6]

Data exfiltration via
Data exfiltration Exfiltration of data
o ) DNS lookups and to ]
Exfiltration through established through their covert

C2 channels.

cloud storage services
like OneDrive.[3][14]

C2 infrastructure.

ble 2: : : | | Redi

Category UNC3866 APT41 Volt Typhoon
Critical Infrastructure
(Energy, Water, Healthcare, Critical Infrastructure
Telecommunications), Telecommunications, (Communications,

Primary Targeted Defense, Finance, Technology, Finance, Energy,

Sectors Government, Education, Retall, Transportation, Water
Technology, Video Games, and Wastewater
Transportation, Government.[5] Systems).[6][8]

Healthcare.[2][15]

Geographic Focus

Global, with a
strategic focus on Asia
and North America.[2]

Global, with targets in

at least 14 countries.

[5]

United States and its
territories (e.g.,
Guam).[6]

Table 3: Comparison of Malware and Tools
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Threat Actor Known Malware and Tools
REPTILE, MEDUSA, MOPSLED,
UNC3866 VIRTUALSHINE/PIE, LOOKOVER,
CASTLETAP, RIFLESPINE, TINYSHELL.[1][2]
HIGH NOON, SOGU, PHOTO, DEADEYE,
APT41 LOWKEY, KEYPLUG, DUSTPAN, DUSTTRAP,
ANTSWORD, BLUEBEAM, BEACON.[9][10][14]
EarthWorm, Impacket (custom versions), Fast
Volt Typhoon

Reverse Proxy.[16]

ble 4: ¢ : t Exploited Vulnerabilities (CVES)

Threat Actor

Known Exploited Vulnerabilities

UNC3866

CVE-2022-41328 (Fortinet), CVE-2022-42475
(Fortinet), CVE-2023-34048 (VMware), CVE-
2023-20867 (VMware), CVE-2025-21590
(Juniper).[2]

APT41

CVE-2020-10189 (Zoho ManageEngine), CVE-
2019-19781 (Citrix ADC), CVE-2019-1653
(Cisco Router), CVE-2019-1652 (Cisco Router),
CVE-2021-44207 (USAHerds), CVE-2021-
44228 (Log4j).[9][10]

Volt Typhoon

CVE-2023-46805, CVE-2024-21887, CVE-
2024-21893 (lvanti Connect Secure), CVE-
2024-39717 (Versa Director).[7][17]

Methodologies for Threat Actor Analysis and

Attribution

The analysis and attribution of cyber threats by cybersecurity firms do not follow traditional

experimental protocols but are based on a rigorous set of investigative methodologies. These

methodologies are crucial for understanding the nature of an attack and identifying the

responsible actors.
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Digital Forensics and Incident Response (DFIR)

This is a primary methodology used to investigate cyberattacks. It involves the collection and
analysis of digital evidence to reconstruct the timeline and actions of an attacker. Key steps
include:

o Data Collection: Gathering data from compromised systems, including system logs, network
traffic, memory dumps, and disk images.

e Analysis: Examining the collected artifacts to identify indicators of compromise (loCs), such
as malicious IP addresses, file hashes, and registry changes. This phase also involves
reverse-engineering malware to understand its functionality.

« Timeline Reconstruction: Piecing together the sequence of events to understand the full
scope of the intrusion, from initial access to data exfiltration.

Threat Intelligence Analysis

Threat intelligence involves the collection, processing, and analysis of data to understand a
threat actor's motives, targets, and attack behaviors. This includes:

o Technical Intelligence: Analyzing malware, infrastructure, and TTPs to identify patterns and
link them to known threat groups.

o Operational Intelligence: Understanding the "how" of an attack by studying the adversary's
playbook and operational patterns.

o Strategic Intelligence: Assessing the "who" and "why" behind an attack, often considering
geopolitical context and the strategic goals of the sponsoring nation-state.

Malware Reverse Engineering

This is a highly technical process where malware samples are disassembled and analyzed to
understand their code, functionality, and purpose. This helps in:

« ldentifying the malware's capabilities (e.g., keylogging, data exfiltration, persistence
mechanisms).
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» Extracting I10Cs that can be used for detection and prevention.

» Understanding the command-and-control infrastructure used by the attackers.

Visualizing Threat Actor Workflows and
Relationships

The following diagrams, generated using Graphviz, illustrate the typical attack workflow of
UNC3866 and the relationship between the analyzed threat actors and their common targets.
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Caption: Typical attack workflow of the UNC3866 cyber espionage group.
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Caption: Overlap in targeted critical infrastructure sectors by UNC3866, APT41, and Volt
Typhoon.

Conclusion

UNC3866, APT41, and Volt Typhoon represent a significant and persistent threat to critical
infrastructure worldwide. While their specific TTPs and malware may differ, they share a
common strategic objective of infiltrating sensitive networks for espionage and potential future
disruption. For researchers, scientists, and drug development professionals, whose work often
involves valuable intellectual property and sensitive data, understanding the operational
methodologies of these groups is the first step toward building a resilient cybersecurity
defense. It is imperative that organizations in these sectors implement robust security
measures, including regular patching of internet-facing devices, multi-factor authentication,
network segmentation, and continuous monitoring, to mitigate the risk posed by these
advanced adversaries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15583441?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

